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Detailed Study Methodologies and Findings

Here is a more detailed breakdown of the experimental protocols and key findings from the pivotal studies

supporting the long-term use of oclacitinib.

Study & Design

Population & Protocol

Key Safety Findings & Conclusions

Cosgrove et al. (2015)
Compassionate Use,
Open-Label [1]

Nederveld et al. (2025) /
Postmarketing
Pharmacovigilance
Systematic Surveillance
Review [2] [3]

N=247 client-owned dogs with
allergic skin disease. Dose: 0.4-
0.6 mg/kg twice daily for 14 days,
then once daily for up to 630
days. Assessments: At ~90-day
intervals, including clinical
pathology and owner/veterinarian
Visual Analog Scales (VAS).

Analysis of safety data from
investigational studies,
independent directed studies,
and post-approval
spontaneous reports.

Common AEs: UTl/cystitis, vomiting,
otitis, pyoderma, diarrhea. Clinical
Pathology: Mean hematology and
serum chemistry values remained
within normal reference ranges
throughout the study. Conclusion:
Oclacitinib was safe and efficacious for
long-term use, improving quality of life.

Common AEs: Diarrhea, anorexia,
and lethargy were most frequently
reported. Frequency: Adverse events
are "rarely reported” and considered
"very rare." Neoplasia: A matched
cohort study showed no significant
difference in incidence between
oclacitinib and other systemic
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Study & Design

Population & Protocol

Key Safety Findings & Conclusions

Eisenschenk (2023) /
Clinical Experience
Retrospective Case
Series [4]

Evaluation of over 1,000 dogs
treated with oclacitinib in a
clinical dermatology practice.
Monitoring: CBC/Chemistry
prior to treatment, at 3 months,
then annually.

therapies. Conclusion: Long-term use
per label has a positive benefit-risk
profile with no cumulative safety risk.

Bone Marrow Suppression:
Observed in about 1% of patients,
manifesting as decreased leukocyte
counts on bloodwork; rapidly reversible
upon dose decrease. Infections &
Masses: Noted occurrences of urinary
tract infections, skin masses (e.g.,
histiocytomas), and viral papillomas.
Conclusion: A wonderful option for
most dogs, with monitoring
recommended.

Mechanism of Action and Experimental Insights

Oclacitinib's safety and efficacy are linked to its mechanism as a selective Janus kinase (JAK) 1 inhibitor

[2] [5]. It preferentially inhibits JAK1-dependent cytokines (e.g., IL-2, IL-4, IL-6, IL-13, IL-31) involved in

allergy, inflammation, and pruritus, while having minimal effect on JAK2-dependent cytokines crucial for

hematopoiesis under the labeled dosing regimen [2]. This selectivity is key to its therapeutic window.

An experimental study on murine T cells provided deeper insights into its immunomodulatory effects, as

shown in the workflow and findings below.
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Experimental workflow for evaluating oclacitinib's effects on T cell function [6].

This study found that oclacitinib significantly reduces the frequency of IL-4- and IL-10- producing CD4+
and CD8+ T cells, which aligns with its anti-allergic mechanism [6]. Crucially, it did not affect the number of
IFN-y- or IL-17- producing T cells, indicating it suppresses Th2-mediated immunity without broadly

compromising Th1- or Th17- mediated responses, which are important for combating infections and cancer

surveillance [6].

Overall Benefit-Risk Assessment

The collective evidence from rigorous studies and over a decade of real-world use supports the conclusion

that long-term or lifelong use of oclacitinib per label instructions has a positive benefit-risk profile [2]

[3].

:
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o Efficacy: Provides rapid and sustained control of pruritus and dermatitis, significantly improving the
quality of life for dogs with allergic skin disease [1] [7].

o Safety: No cumulative safety risks have been identified. The most common adverse events are non-
serious and manageable [2].

¢ Risk Management: It is contraindicated in dogs with serious infections and those under 12 months of
age [8] [4]. Proactive monitoring, including periodic blood work (CBC) and regular veterinary check-
ups for skin masses and infections, is recommended for dogs on long-term therapy [8] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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